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Compound of Interest

Compound Name: Methyl thiane-4-carboxylate

Cat. No.: B159521

An In-depth Technical Guide to Methyl Thiane-4-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl thiane-4-carboxylate is a saturated heterocyclic compound that serves as a valuable
building block in organic synthesis.[1] Its thiane ring, a six-membered heterocycle containing a
sulfur atom, and the methyl ester functional group at the 4-position, make it a versatile
intermediate for the synthesis of more complex molecules, including pharmaceuticals and
agrochemicals.[1] This guide provides a comprehensive overview of its chemical structure,
properties, synthesis, and analysis, tailored for professionals in research and drug
development.

Chemical Structure and Properties

Methyl thiane-4-carboxylate is characterized by a saturated thiopyran ring, systematically
named "thiane," with a methyl ester group attached to the fourth carbon atom.[1]

Figure 1: Chemical Structure of Methyl Thiane-4-carboxylate

Physicochemical Properties
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A summary of the key physicochemical properties of methyl thiane-4-carboxylate is
presented in Table 1.

Property Value Reference

methyl tetrahydro-2H-
IUPAC Name _ [1]
thiopyran-4-carboxylate

CAS Number 128094-82-6 [1][2]
Molecular Formula C7H1202S [11[2]
Molecular Weight 160.23 g/mol [2]
Appearance Colorless to pale yellow liquid [1]
Boiling Point ~150 °C (estimated) [1]
Density ~1.1 g/cm3 [1]

- Soluble in polar solvents like
Solubility [1]
water and methanol

SMILES COC(=0)C1CCSCC1 [1]

INChI=1S/C7H1202S/c1-9-
InChl 7(8)6-2-4-10-5-3-6/h6H,2- [1]
5H2,1H3

Synthesis and Reactivity
Synthetic Routes

Methyl thiane-4-carboxylate can be synthesized through several methods, primarily involving
the esterification of thiane-4-carboxylic acid or related derivatives.

» Direct Esterification: This is a common method involving the reaction of thiane-4-carboxylic
acid with methanol in the presence of an acid catalyst. The reaction typically requires reflux
conditions to drive the equilibrium towards the formation of the ester.[1]

o Thioester Formation: Another synthetic route involves the conversion of thioacids into their
corresponding esters by reacting them with methanol under acidic conditions.[1]
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» Cyclization Reactions: In some instances, methyl thiane-4-carboxylate can be synthesized
through the cyclization of precursors that contain both sulfur and carboxylic functionalities.[1]

Key Chemical Reactions

The reactivity of methyl thiane-4-carboxylate is primarily governed by its ester functional
group.

» Nucleophilic Acyl Substitution: The ester group is susceptible to nucleophilic attack by
amines or alcohols, leading to the formation of amides or other esters, respectively.[1] This
reactivity makes it a useful intermediate for introducing the thiane moiety into larger
molecules.

e Hydrolysis: Under aqueous acidic or basic conditions, methyl thiane-4-carboxylate can be
hydrolyzed back to thiane-4-carboxylic acid and methanol.[1]

Analytical Methods

A combination of spectroscopic techniques is typically employed for the structural elucidation
and purity assessment of methyl thiane-4-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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